Cas no 105868-34-6 (Bifendate Dicarboxylic Acid)
Bifendate Dicarboxylic Acid structure
Product Name:Bifendate Dicarboxylic Acid
CAS No:105868-34-6
MF:C18H14O10
MW:390.297766208649
MDL:MFCD00833579
CID:126878
PubChem ID:9803055
Update Time:2024-11-03
Bifendate Dicarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- [4,4'-Bi-1,3-benzodioxole]-5,5'-dicarboxylicacid, 7,7'-dimethoxy-
- 7,7'-DIMETHOXY-[4,4']BI[BENZO[1,3]DIOXOLYL]-5,5'-DICARBOXYLIC ACID
- Bifendate Dicarboxylic Acid
- 7,7'-Dimethoxy-4,4'-bi-1,3-benzodioxole-5,5'-dicarboxylic acid
- Bicyclol Impurity C
- Bifendate Impurity 1
- Bifendate Impurity 4
- Bifendate Impurity 3
- 7,7'-dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-dicarboxylic acid
- [4,4'-Bi-1,3-benzodioxole]-5,5'-dicarboxylic acid, 7,7'-dimethoxy-
- AS-37643
- 7,7'-Dimethoxy-2H,2'H-[4,4'-bi-1,3-benzodioxole]-5,5'-dicarboxylic acid
- 4-(5-carboxy-7-methoxy-1,3-benzodioxol-4-yl)-7-methoxy-1,3-benzodioxole-5-carboxylic acid
- 7,7-DIMETHOXY-[4,4]BI[BENZO[1,3]DIOXOLYL]-5,5-DICARBOXYLICACID
- 7,7'-Dimethoxy-[4,4']bi[benzo[1,3]dioxolyl]-5,5'-dicarboxylicacid
- 105868-34-6
- AC-9274
- A13249
- AKOS025402450
- 7,7'-Dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-dicarboxylicacid
- 7,7'-dimethoxy-4,4'-bibenzo[d][1,3]dioxole-5,5'-dicarboxylic acid
- MFCD00833579
- SCHEMBL9094972
- CS-0172556
- DTXSID80430947
- 7,7'-Dimethoxy-[4,4'-Bi-1,3-benzodioxole]-5,5'-dicarboxylic Acid
- AA-504/08677010
-
- MDL: MFCD00833579
- Inchi: 1S/C18H14O10/c1-23-9-3-7(17(19)20)11(15-13(9)25-5-27-15)12-8(18(21)22)4-10(24-2)14-16(12)28-6-26-14/h3-4H,5-6H2,1-2H3,(H,19,20)(H,21,22)
- InChI Key: FOPVAOTUKGTURD-UHFFFAOYSA-N
- SMILES: O1COC2=C(C=C(C(=O)O)C(=C12)C1C(C(=O)O)=CC(=C2C=1OCO2)OC)OC
Computed Properties
- Exact Mass: 390.05862
- Monoisotopic Mass: 390.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 130A^2
Experimental Properties
- Color/Form: Solid
- Density: 1.56
- Melting Point: NA
- Boiling Point: NA
- Flash Point: 209.348°C
- Refractive Index: 1.642
- PSA: 129.98
- LogP: 2.22460
Bifendate Dicarboxylic Acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Safety Instruction: CAUT
- Storage Condition:Room temperature
Bifendate Dicarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312548-5g |
7,7'-Dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-dicarboxylic acid |
105868-34-6 | 95% | 5g |
$595 | 2021-06-17 | |
| TRC | B382895-250mg |
Bifendate Dicarboxylic Acid |
105868-34-6 | 250mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B382895-1g |
Bifendate Dicarboxylic Acid |
105868-34-6 | 1g |
$ 275.00 | 2022-06-07 | ||
| TRC | B382895-10g |
Bifendate Dicarboxylic Acid |
105868-34-6 | 10g |
$ 1440.00 | 2022-06-07 | ||
| Chemenu | CM312548-1g |
7,7'-Dimethoxy-[4,4'-bibenzo[d][1,3]dioxole]-5,5'-dicarboxylic acid |
105868-34-6 | 95% | 1g |
$*** | 2023-04-03 | |
| abcr | AB169159-250 mg |
7,7'-Dimethoxy-[4,4']bi[benzo[1,3]dioxolyl]-5,5'-dicarboxylic acid; 97% |
105868-34-6 | 250mg |
€238.20 | 2023-05-08 | ||
| abcr | AB169159-1 g |
7,7'-Dimethoxy-[4,4']bi[benzo[1,3]dioxolyl]-5,5'-dicarboxylic acid; 97% |
105868-34-6 | 1g |
€424.50 | 2023-05-08 | ||
| abcr | AB169159-5 g |
7,7'-Dimethoxy-[4,4']bi[benzo[1,3]dioxolyl]-5,5'-dicarboxylic acid; 97% |
105868-34-6 | 5g |
€1,318.30 | 2023-02-23 | ||
| TRC | B382895-1000mg |
Bifendate Dicarboxylic Acid |
105868-34-6 | 1g |
$ 339.00 | 2023-04-18 | ||
| TRC | B382895-10000mg |
Bifendate Dicarboxylic Acid |
105868-34-6 | 10g |
$ 1757.00 | 2023-04-18 |
Bifendate Dicarboxylic Acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
105868-34-6 (Bifendate Dicarboxylic Acid) Related Products
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- 124854-06-4((S)-4,5,6,4',5',6'-hexamethoxybiphenyl-2,2'-dicarboxylic acid)
- 91828-88-5([4,4'-Bi-1,3-benzodioxole]-5,5'-dicarboxylicacid, 7-hydroxy-7'-methoxy-, 5,5'-dimethyl ester)
- 133358-96-0((S)-4,5,6,4',5',6'-hexamethoxybiphenyl-2,2'-dicarboxylic acid)
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